Cas no 2034429-53-1 ((4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone)

• Product Name: (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone
• CAS No: 2034429-53-1
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 5806594
• PubChem ID: 121017308
• Update Time: 2025-10-25

(4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6475-2394
• AKOS026689566
• 1-(2,3-dimethylphenyl)-4-{6-[(oxolan-2-yl)methoxy]pyridine-3-carbonyl}piperazine
• [4-(2,3-dimethylphenyl)piperazin-1-yl]-[6-(oxolan-2-ylmethoxy)pyridin-3-yl]methanone
• 2034429-53-1
• (4-(2,3-dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone
• (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone

• Inchi： 1S/C23H29N3O3/c1-17-5-3-7-21(18(17)2)25-10-12-26(13-11-25)23(27)19-8-9-22(24-15-19)29-16-20-6-4-14-28-20/h3,5,7-9,15,20H,4,6,10-14,16H2,1-2H3
• InChI Key： VWDUAYMHWUIDOG-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(=CN=1)C(N1CCN(C2C=CC=C(C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.9Ų

Additional information on (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone

Introduction to Compound CAS No. 2034429-53-1: (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone

(4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone, with the CAS number 2034429-53-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a piperazine ring, a substituted phenyl group, and a tetrahydrofuran moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The piperazine ring in (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone is a common structural motif found in many pharmaceuticals, particularly those used as central nervous system (CNS) agents. The presence of this ring can enhance the compound's ability to cross the blood-brain barrier, thereby improving its efficacy in treating neurological disorders. Additionally, the 2,3-dimethylphenyl substitution on the piperazine ring may influence the compound's binding affinity to specific receptors, potentially enhancing its selectivity and reducing off-target effects.

The tetrahydrofuran moiety in (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone is another key structural feature that contributes to its biological activity. Tetrahydrofuran derivatives are known for their ability to modulate various biological processes, including enzyme activity and receptor binding. In this compound, the tetrahydrofuran moiety is linked to a pyridine ring through a methoxy group, which can influence the compound's solubility and stability in biological systems.

Recent studies have explored the potential therapeutic applications of (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone. One notable area of research is its use as an antipsychotic agent. Preclinical studies have shown that this compound exhibits potent antagonistic activity against dopamine D₂ receptors, which are implicated in the pathophysiology of schizophrenia. The selective binding to D₂ receptors may help reduce positive symptoms of schizophrenia without causing significant side effects associated with traditional antipsychotics.

In addition to its potential as an antipsychotic agent, (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (4-(2,3-Dimethylphenyl)piperazin-1-yl)(6-((tetrahydrofuran-2-y l)methoxy)pyridin - 3 - yl )methanone has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Its high bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-(2,3-Dimethylphenyl)piperazin - 1 - yl )(6 - ((tetrahydrofuran - 2 - yl )methoxy )pyridin - 3 - yl )methanone in various therapeutic indications. Early results from phase I trials have shown promising outcomes with no significant adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (4-(2,3-Dimethylphenyl)piperazin - 1 - yl )(6 - ((tetrahydrofuran - 2 - yl )methoxy )pyridin - 3 - yl )methanone, with CAS number 2034429 - 53 - 1, is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.